2-[4-[(2E)-3-(2-furyl)-2-propen-1-yl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(E)-3-(furan-2-yl)prop-2-enyl]-1-(thiophen-2-ylmethyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C18H24N2O2S/c21-11-7-16-14-19(8-1-4-17-5-2-12-22-17)9-10-20(16)15-18-6-3-13-23-18/h1-6,12-13,16,21H,7-11,14-15H2/b4-1+
• InChI Key: CFZOFJZRXYLJJL-DAFODLJHSA-N
• Canonical SMILES: C1CN(C(CN1CC=CC2=CC=CO2)CCO)CC3=CC=CS3
• Isomeric SMILES: C1CN(C(CN1C/C=C/C2=CC=CO2)CCO)CC3=CC=CS3
• Molecular Formula: C18H24N2O2S
• Molecular Weight: 332.5 g/mol

Description

2-[4-[(2E)-3-(2-furyl)-2-propen-1-yl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol, also known as FTY720, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. FTY720 was first synthesized by researchers at Novartis in 1992 and was initially developed as an immunosuppressant drug. However, further research revealed that FTY720 has a wide range of pharmacological effects beyond immunosuppression.

Mechanism of Action

The mechanism of action of 2-[4-[(2E)-3-(2-furyl)-2-propen-1-yl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol involves the activation of sphingosine-1-phosphate (S1P) receptors. This compound is phosphorylated by sphingosine kinase 2 (SphK2) to form this compound-phosphate (this compound-P), which acts as an agonist for S1P receptors. Activation of S1P receptors leads to the internalization and degradation of the receptors, resulting in decreased lymphocyte trafficking and immune cell activation. This mechanism of action makes this compound a potent immunomodulatory drug.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to reduce inflammation by decreasing the production of pro-inflammatory cytokines and increasing the production of anti-inflammatory cytokines. This compound has also been shown to have anti-proliferative effects by inducing cell cycle arrest and apoptosis in cancer cells. Additionally, this compound has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed, making it a potential anti-cancer drug.

Advantages and Limitations for Lab Experiments

2-[4-[(2E)-3-(2-furyl)-2-propen-1-yl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol has several advantages for lab experiments. This compound is a synthetic compound, which means that it can be easily synthesized in large quantities for use in experiments. This compound has also been extensively studied, and its mechanism of action is well understood, making it a reliable tool for studying the immune system and other biological processes. However, this compound also has some limitations for lab experiments. This compound has been shown to have off-target effects, which means that it can affect other biological processes outside of its intended target. Additionally, this compound has a short half-life, which means that it may need to be administered frequently in experiments.

Future Directions

There are several future directions for the study of 2-[4-[(2E)-3-(2-furyl)-2-propen-1-yl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol. One future direction is the development of this compound analogs with improved pharmacological properties. Another future direction is the study of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, the study of this compound in other diseases such as Alzheimer's disease and Parkinson's disease is an area of active research. Overall, this compound has shown great promise as a therapeutic agent, and its continued study may lead to the development of new treatments for various diseases.

Synthesis Methods

2-[4-[(2E)-3-(2-furyl)-2-propen-1-yl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol is synthesized through a multi-step process involving several chemical reactions. The first step involves the reaction of 2-(2-thienyl)ethylamine with 4-(bromomethyl)-2-furanone to form 4-(2-thienylmethyl)-2-furanone. The second step involves the reaction of 4-(2-thienylmethyl)-2-furanone with 2-(2-furyl)ethylamine to form this compound. The final step involves the reduction of the double bond in the propenyl group to form the active compound this compound.

Scientific Research Applications

2-[4-[(2E)-3-(2-furyl)-2-propen-1-yl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol has been extensively studied for its potential therapeutic applications in various diseases such as multiple sclerosis, organ transplantation, autoimmune diseases, and cancer. This compound has been shown to have immunomodulatory, anti-inflammatory, anti-proliferative, and anti-angiogenic effects. These effects make this compound a promising candidate for the treatment of these diseases.